4-(4-chloro-2-methylphenoxy)-N-(pentafluorophenyl)butanamide

• Molecular Formula: C17H13ClF5NO2
• Molecular Weight: 393.7 g/mol
• IUPAC Name: 4-(4-chloro-2-methylphenoxy)-N-(2,3,4,5,6-pentafluorophenyl)butanamide
• InChI: InChI=1S/C17H13ClF5NO2/c1-8-7-9(18)4-5-10(8)26-6-2-3-11(25)24-17-15(22)13(20)12(19)14(21)16(17)23/h4-5,7H,2-3,6H2,1H3,(H,24,25)
• InChI Key: GTAWAWCQVUIIIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCCCC(=O)NC2=C(C(=C(C(=C2F)F)F)F)F

Description

4-(4-chloro-2-methylphenoxy)-N-(pentafluorophenyl)butanamide is a synthetic organic compound characterized by the presence of a chlorinated phenoxy group and a pentafluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-chloro-2-methylphenoxy)-N-(pentafluorophenyl)butanamide typically involves the reaction of 4-chloro-2-methylphenol with butanoyl chloride to form an intermediate, which is then reacted with pentafluoroaniline to yield the final product. The reaction conditions often include the use of a base such as triethylamine and solvents like dichloromethane to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

4-(4-chloro-2-methylphenoxy)-N-(pentafluorophenyl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorinated phenoxy group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce dechlorinated or defluorinated products.

Scientific Research Applications

4-(4-chloro-2-methylphenoxy)-N-(pentafluorophenyl)butanamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(4-chloro-2-methylphenoxy)-N-(pentafluorophenyl)butanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

(4-Chloro-2-methylphenoxy)acetic acid sodium salt: This compound shares the chlorinated phenoxy group but differs in its overall structure and properties.

Isooctyl (4-chloro-2-methylphenoxy)acetate: Another related compound with similar functional groups but different applications.

Uniqueness

4-(4-chloro-2-methylphenoxy)-N-(pentafluorophenyl)butanamide is unique due to the presence of both a chlorinated phenoxy group and a pentafluorophenyl group, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specific research and industrial applications.